Cas no 1028708-16-8 (Stemoninine; 1-Oxo, 9a-hydroxy, 2,3-didehydro)

Stemoninine; 1-Oxo, 9a-hydroxy, 2,3-didehydro structure
1028708-16-8 structure
Product Name:Stemoninine; 1-Oxo, 9a-hydroxy, 2,3-didehydro
CAS No:1028708-16-8
MF:C22H27NO7
MW:417.452286958694
CID:6729265
Update Time:2024-03-03

Stemoninine; 1-Oxo, 9a-hydroxy, 2,3-didehydro Chemical and Physical Properties

Names and Identifiers

    • Stemoenonine
    • (+)-Stemoenonine
    • Stemoninine; 1-Oxo, 9a-hydroxy, 2,3-didehydro
    • Inchi: 1S/C22H27NO7/c1-4-13-18-15(29-21(13)10-12(3)20(26)30-21)6-5-7-23-14(9-17(24)22(18,23)27)16-8-11(2)19(25)28-16/h9-11,13,15-16,18,27H,4-8H2,1-3H3
    • InChI Key: IBSIXTBWRINYOT-UHFFFAOYSA-N
    • SMILES: CCC1C2(C=C(C)C(=O)O2)OC2CCCN3C(C12)(O)C(=O)C=C3C1OC(=O)C(C)C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • XLogP3: 2.099
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